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Compound of Interest

Compound Name: 1-Methoxypentane

Cat. No.: B3055027

Application Notes
Topic: 1-Methoxypentane and its role in the fragrance industry.

Introduction: 1-Methoxypentane, also known as methyl pentyl ether, is a chemical compound
with the molecular formula C6H140.[1][2][3] An initial review of public domain resources,
including chemical databases and patent literature, was conducted to ascertain its applications
within the fragrance industry. The search did not yield any direct evidence or documentation
supporting the use of 1-methoxypentane as a fragrance ingredient in consumer or industrial
products. The fragrance industry relies on a vast palette of natural and synthetic molecules to
create scents, and there is an ongoing search for novel compounds with unique olfactory
properties.[4][5][6][7] However, based on the available information, 1-methoxypentane is not
currently listed as a recognized fragrance material.

Physicochemical Properties:

A summary of the key physicochemical properties of 1-methoxypentane is provided in the
table below. This data is essential for any potential formulation and safety assessment.
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Property Value Reference
Molecular Formula C6H140 [1112][3]
Molecular Weight 102.17 g/mol [2][3]
CAS Number 628-80-8 [1][2]
Appearance C.:ok')rless to pale yellow clear 8]

liquid (est.)
Boiling Point 99.4°C at 760 mmHg [1]
Flash Point 4.5°C [1]

Vapor Pressure

44 mmHg at 25°C

[1]

Density

0.762 g/cm3

[1]

- Soluble in alcohol; water,
Solubility s [8]
64.54 mg/L @ 25 °C (est)

_ Not found in fragrance
Odor Profile )
literature

Regulatory Status:

The regulatory status of ingredients in cosmetics and fragrances is stringent. In the United
States, the FDA regulates cosmetic ingredients, and in the European Union, a comprehensive
list of banned and restricted substances is maintained.[9][10][11][12][13] A search of these
regulatory resources did not specifically identify 1-methoxypentane as either a permitted or a
prohibited substance for use in fragrances. Any new ingredient intended for use in fragrance
formulations would require a thorough safety assessment.

Conclusion:

While the fragrance industry is continuously exploring new chemical entities, there is no public
information to suggest that 1-methoxypentane is currently utilized as a fragrance ingredient.
Its potential olfactory properties have not been documented in the reviewed literature.
Therefore, detailed application notes and protocols for its specific use in fragrance formulations
cannot be provided at this time.
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Experimental Protocols

Protocol 1: Synthesis of 1-Methoxypentane

This protocol describes a general method for the laboratory synthesis of 1-methoxypentane.
[14]

Objective: To synthesize 1-methoxypentane from n-pentyl alcohol and a methylating agent.
Materials:

e n-pentyl alcohol (1.2 mole)

¢ Metallic sodium (0.25 gram-equivalent)

o Methyl iodide (or methyl bromide or dimethyl sulfate) (0.2 mole)
» Three-necked flask

o Stirrer

» Reflux condenser

e Heating mantle

« Distillation apparatus (including a 30-cm Vigreux column)

» Refractometer

Procedure:

o Preparation of the Alkoxide:

o In athree-necked flask equipped with a stirrer and reflux condenser, prepare an alkoxide
solution by reacting metallic sodium with absolute n-pentyl alcohol.

o Methylation:
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o To the resulting alkoxide, add the methylating agent (methyl iodide, methyl bromide, or
dimethyl sulfate).

o Heat the mixture under reflux with continuous stirring for 5 hours, ensuring the exclusion of
moisture.

o Distillation and Purification:

o Distill the reaction product directly from the reaction mixture with stirring until the boiling
point of n-pentyl alcohol is reached.

o The distillate, containing 1-methoxypentane and unreacted n-pentyl alcohol, is then
subjected to fractional distillation using a 30-cm Vigreux column.

o Collect several fractions and determine the refractive index of each.
o Combine the fractions that consist essentially of the desired ether.

o Repeat the distillation over 5% sodium until the refractive index of the final product is
consistent with that of pure 1-methoxypentane (n20/D 1.3873).[14]

Expected Yield: Approximately 80%.[14]

Diagram of Synthesis Workflow:

n-pentyl alcohol +
Metallic Sodium

p . AT Fractional Distillation P
)Gurect Dustullatuor)—)( (Vigreux Column) ]—)Gusullauan over Somua— 1-Methoxypentane

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-Methoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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